Cas no 1697633-21-8 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester
• CAS No: 1697633-21-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5274926
• Update Time: 2025-06-14

1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester

• Inchi： 1S/C11H18O4/c1-3-14-10(12)9-11(15-9)7-5-4-6-8(11)13-2/h8-9H,3-7H2,1-2H3
• InChI Key： ZUUQJDMELWZNMV-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2OC)C1C(OCC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester

Exploring the Chemistry and Applications of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester (CAS No. 1697633-21-8)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester (CAS No. 1697633-21-8) is a fascinating spirocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the spirocyclic core and methoxy and ethyl ester functional groups, make it a versatile intermediate for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and materials science.

One of the most intriguing aspects of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester is its spirocyclic architecture, which is known to impart rigidity and stability to molecular frameworks. This property is highly sought after in the design of bioactive compounds, as it can enhance binding affinity to target proteins. The presence of the 4-methoxy group further adds to its synthetic utility, enabling selective modifications and derivatizations. The ethyl ester moiety, on the other hand, offers a convenient handle for further chemical transformations, making this compound a valuable building block in medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester has surged, driven by their prominence in the development of new therapeutics. For instance, spirocyclic scaffolds are frequently found in drugs targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. This compound's potential to serve as a precursor for such applications has made it a subject of intense research. Additionally, its relevance in green chemistry and sustainable synthesis aligns with the growing emphasis on environmentally friendly chemical processes.

The synthesis of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques such as catalysis and microwave-assisted synthesis have been explored to improve yields and reduce reaction times. These innovations are particularly appealing to industries looking to scale up production while minimizing waste and energy consumption. The compound's compatibility with modern synthetic methodologies underscores its practicality for industrial applications.

Beyond pharmaceuticals, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester has potential uses in flavor and fragrance industries, where spirocyclic structures are known to contribute unique olfactory properties. Its methoxy and ester functionalities could also be leveraged in the design of novel polymers and coatings, highlighting its interdisciplinary appeal. As researchers continue to uncover new applications, this compound is poised to play a pivotal role in advancing multiple scientific fields.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-, ethyl ester (CAS No. 1697633-21-8) represents a compelling example of how spirocyclic chemistry can drive innovation across diverse industries. Its structural complexity, synthetic versatility, and broad applicability make it a valuable asset for researchers and manufacturers alike. As the scientific community delves deeper into its properties and potential, this compound is likely to remain at the forefront of cutting-edge chemical research.